Cas no 391681-11-1 (3-Thiophenecarbonitrile, 4-amino-)
3-Thiophenecarbonitrile, 4-amino- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarbonitrile, 4-amino-
- 4-aminothiophene-3-carbonitrile
- DQQYHRHJUXPLIV-UHFFFAOYSA-N
- 3-aminothiophene-4-nitrile
- AKOS022719511
- 391681-11-1
- 3-amino-4-cyanothiophene
- SCHEMBL2185005
-
- MDL: MFCD18206719
- Inchi: 1S/C5H4N2S/c6-1-4-2-8-3-5(4)7/h2-3H,7H2
- InChI Key: DQQYHRHJUXPLIV-UHFFFAOYSA-N
- SMILES: S1C=C(C#N)C(=C1)N
Computed Properties
- Exact Mass: 124.00962
- Monoisotopic Mass: 124.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78Ų
Experimental Properties
- PSA: 49.81
3-Thiophenecarbonitrile, 4-amino- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A86540-250mg |
4-Aminothiophene-3-carbonitrile |
391681-11-1 | 98% | 250mg |
¥4062.0 | 2021-09-10 | |
| Alichem | A169005020-5g |
4-Aminothiophene-3-carbonitrile |
391681-11-1 | 95% | 5g |
$2733.60 | 2023-09-02 | |
| Alichem | A169005020-10g |
4-Aminothiophene-3-carbonitrile |
391681-11-1 | 95% | 10g |
$4261.20 | 2023-09-02 | |
| Alichem | A169005020-25g |
4-Aminothiophene-3-carbonitrile |
391681-11-1 | 95% | 25g |
$6901.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D542427-5g |
4-aminothiophene-3-carbonitrile |
391681-11-1 | 95% | 5g |
$1880 | 2024-08-03 | |
| eNovation Chemicals LLC | D542427-5g |
4-aminothiophene-3-carbonitrile |
391681-11-1 | 95% | 5g |
$1880 | 2025-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2035149-1g |
4-Aminothiophene-3-carbonitrile |
391681-11-1 | 1g |
¥7308.00 | 2024-05-15 | ||
| eNovation Chemicals LLC | D542427-5g |
4-aminothiophene-3-carbonitrile |
391681-11-1 | 95% | 5g |
$1880 | 2025-02-24 |
3-Thiophenecarbonitrile, 4-amino- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-Thiophenecarbonitrile, 4-amino-
Research Brief on 3-Thiophenecarbonitrile, 4-amino- (CAS: 391681-11-1): Recent Advances and Applications in Chemical Biology and Medicine
3-Thiophenecarbonitrile, 4-amino- (CAS: 391681-11-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 3-Thiophenecarbonitrile, 4-amino- is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for the design of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Thiophenecarbonitrile, 4-amino- exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, suggesting high efficacy and specificity.
In addition to its applications in oncology, 3-Thiophenecarbonitrile, 4-amino- has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its use as a scaffold for developing new antibiotics targeting multidrug-resistant bacterial strains. The study synthesized a series of derivatives and evaluated their activity against methicillin-resistant Staphylococcus aureus (MRSA). Several compounds displayed significant bactericidal effects, with minimal cytotoxicity to human cells, indicating their potential as safe and effective antimicrobial agents.
The synthetic pathways for 3-Thiophenecarbonitrile, 4-amino- have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement is particularly important for industrial-scale applications, as it reduces the reliance on expensive reagents and minimizes waste generation, aligning with the principles of green chemistry.
Beyond its biological applications, 3-Thiophenecarbonitrile, 4-amino- has been explored in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices. A 2023 study in Advanced Materials reported that incorporating this compound into polymer matrices enhanced charge transport properties, paving the way for more efficient organic solar cells.
In conclusion, 3-Thiophenecarbonitrile, 4-amino- (CAS: 391681-11-1) continues to be a compound of great interest in multiple scientific disciplines. Its versatility in drug discovery, antimicrobial development, and material science underscores its importance. Future research should focus on further elucidating its mechanism of action, optimizing its derivatives for clinical use, and exploring its potential in emerging technologies. The ongoing advancements in this field hold promise for addressing some of the most pressing challenges in medicine and materials engineering.
391681-11-1 (3-Thiophenecarbonitrile, 4-amino-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)